Cas no 1806038-25-4 (6-Methoxy-3-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 6-Methoxy-3-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1806038-25-4
• MF: C₈H₄F₆N₂O₄
• MW: 306.118782997131
• CID: 4839263
• Update Time: 2025-06-13

6-Methoxy-3-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-3-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F6N2O4/c1-19-4-2-3(20-8(12,13)14)5(16(17)18)6(15-4)7(9,10)11/h2H,1H3
• InChI Key： SASNHNIXUVCYNO-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(N=1)OC)OC(F)(F)F)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 354
• XLogP3: 3.1
• Topological Polar Surface Area: 77.2

Additional information on 6-Methoxy-3-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Comprehensive Overview of 6-Methoxy-3-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806038-25-4)

6-Methoxy-3-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806038-25-4) is a specialized pyridine derivative that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, is widely studied for its potential applications in the development of novel bioactive molecules. Researchers are particularly interested in its structural features, which contribute to its stability and reactivity under various conditions.

The nitro and methoxy functional groups in this compound play a crucial role in its chemical behavior, making it a valuable intermediate in synthetic chemistry. Recent studies have explored its utility in the design of advanced materials and catalysts, aligning with the growing demand for sustainable and efficient chemical processes. The presence of trifluoromethyl groups enhances its lipophilicity, a property that is highly sought after in drug discovery and agrochemical formulations.

In the context of current trends, 6-Methoxy-3-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is often discussed in relation to green chemistry and the development of environmentally friendly synthetic routes. As industries shift toward reducing their carbon footprint, this compound's potential for low-waste synthesis and high-yield reactions makes it a topic of interest. Additionally, its relevance to heterocyclic chemistry and fluorinated compounds aligns with the increasing focus on fluorine-containing molecules in modern research.

From an analytical perspective, the characterization of CAS No. 1806038-25-4 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its purity and structural integrity, which are critical for its application in high-precision industries. The compound's stability under various pH conditions and temperatures is also a key area of investigation, particularly for its use in long-term storage and transportation.

The versatility of 6-Methoxy-3-nitro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine extends to its potential role in the development of next-generation agrochemicals. With the global push for sustainable agriculture, researchers are exploring its efficacy as a precursor for herbicides and pesticides that minimize environmental impact. Its unique structural attributes may offer solutions to resistance issues faced by conventional agrochemicals, addressing a pressing challenge in the industry.

In the pharmaceutical sector, this compound is being investigated for its potential as a building block in the synthesis of novel therapeutic agents. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and bioavailability of drug candidates, making it a valuable feature in medicinal chemistry. Recent publications have highlighted its use in the development of kinase inhibitors and antimicrobial agents, reflecting its broad applicability.

As the scientific community continues to explore the potential of CAS No. 1806038-25-4, its role in interdisciplinary research becomes increasingly evident. Whether in material science, agrochemistry, or pharmaceuticals, this compound exemplifies the intersection of innovation and practicality. Future studies are expected to uncover even more applications, solidifying its position as a cornerstone in modern chemical research.